Cas no 2089256-04-0 (2-methyl-3-oxo-3-(pyridin-4-yl)propanamide)

• Product Name: 2-methyl-3-oxo-3-(pyridin-4-yl)propanamide
• CAS No: 2089256-04-0
• CID: 4636364
• Update Time: 2025-06-08

2-methyl-3-oxo-3-(pyridin-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-oxo-3-(pyridin-4-yl)propanamide

Additional information on 2-methyl-3-oxo-3-(pyridin-4-yl)propanamide

Introduction to 2-methyl-3-oxo-3-(pyridin-4-yl)propanamide (CAS No. 2089256-04-0)

2-methyl-3-oxo-3-(pyridin-4-yl)propanamide, a compound with the CAS number 2089256-04-0, is a promising molecule in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a ketone group, making it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-methyl-3-oxo-3-(pyridin-4-yl)propanamide.

Chemical Structure and Properties

2-methyl-3-oxo-3-(pyridin-4-yl)propanamide is a small organic molecule with the molecular formula C₁₁H₁₁N₂O₂. Its molecular weight is approximately 199.21 g/mol. The compound features a pyridine ring attached to a ketone group, which is further substituted with a methyl group and an amide functional group. These structural elements contribute to its unique chemical and physical properties, such as solubility, stability, and reactivity.

The presence of the pyridine ring imparts significant electronic effects, enhancing the compound's ability to interact with biological targets. The ketone group and the amide functional group provide additional points of interaction, making 2-methyl-3-oxo-3-(pyridin-4-yl)propanamide a versatile molecule for drug design and development.

Synthesis Methods

The synthesis of 2-methyl-3-oxo-3-(pyridin-4-yl)propanamide has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-pyridinecarboxaldehyde with acetone in the presence of an amine catalyst, followed by oxidation to form the ketone group. Another approach involves the condensation of 4-pyridinecarboxylic acid with 2-methylacetoacetamide under appropriate conditions.

A recent study published in the Journal of Organic Chemistry (JOC) reported an efficient one-pot synthesis method that combines these steps into a streamlined process. This method not only improves the overall yield but also reduces the number of purification steps required, making it more suitable for large-scale production.

Biological Activities

2-methyl-3-oxo-3-(pyridin-4-yl)propanamide has shown promising biological activities in various preclinical studies. One of its key properties is its ability to modulate specific enzymes and receptors involved in disease pathways. For instance, it has been found to inhibit certain kinases, which are important targets in cancer therapy.

A study published in the journal Bioorganic & Medicinal Chemistry Letters demonstrated that 2-methyl-3-oxo-3-(pyridin-4-yl)propanamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory properties, 2-methyl-3-oxo-3-(pyridin-4-y l)propanamide has also shown neuroprotective effects in preclinical models of neurodegenerative diseases. A study in the journal Neuropharmacology reported that it can reduce oxidative stress and protect neurons from apoptosis, suggesting its potential use in conditions such as Alzheimer's disease and Parkinson's disease.

Potential Applications

The diverse biological activities of 2-methyl - 3 - oxo - 3 - (pyridin - 4 - yl ) propanamide strong > make it a promising candidate for various therapeutic applications. In cancer therapy, its ability to inhibit kinases could be harnessed to develop targeted therapies that selectively kill cancer cells while sparing healthy tissues. Preclinical studies have shown that it can effectively inhibit the growth of various cancer cell lines, including those resistant to conventional treatments.

In inflammatory diseases, the anti-inflammatory properties of < strong > 2 - methyl - 3 - oxo - 3 - (pyridin - 4 - yl ) propanamide strong > could lead to new treatments that reduce inflammation without causing significant side effects. Clinical trials are currently underway to evaluate its efficacy and safety in patients with rheumatoid arthritis and IBD.

< p > In neurodegenerative diseases , the neuroprotective effects of strong > 2 - methyl - 3 - oxo - 3 - (pyridin - 4 - yl ) propanamide strong > offer hope for developing new therapies that can slow or halt disease progression . Preclinical studies have shown promising results , but further research is needed to fully understand its mechanisms of action and optimize its therapeutic potential . p > < p > In conclusion , strong > 2 - methyl - 3 - oxo - 3 - (pyridin - 4 - yl ) propanamide strong > (CAS No . strong > 2089256 - 04 - 0 strong > ) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique chemical structure , combined with its diverse biological activities , makes it an exciting candidate for developing new treatments for cancer , inflammatory diseases , and neurodegenerative disorders . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for future clinical applications . p > article > response >